Cas no 865616-68-8 (7-bromo-4-methanesulfonyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one)

• Product Name: 7-bromo-4-methanesulfonyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• CAS No: 865616-68-8
• MF: C₁₆H₁₅BrN₂O₃S
• MW: 395.270901918411
• CID: 6407758
• PubChem ID: 4359015
• Update Time: 2025-05-21

7-bromo-4-methanesulfonyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-methanesulfonyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one
• AKOS001686584
• F1590-0201
• 7-bromo-4-(methylsulfonyl)-5-phenyl-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one
• 7-bromo-4-methylsulfonyl-5-phenyl-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• AKOS022092177
• 865616-68-8
• SR-01000088267
• SR-01000088267-1
• 2H-1,4-Benzodiazepin-2-one, 7-bromo-1,3,4,5-tetrahydro-4-(methylsulfonyl)-5-phenyl-

• Inchi： 1S/C16H15BrN2O3S/c1-23(21,22)19-10-15(20)18-14-8-7-12(17)9-13(14)16(19)11-5-3-2-4-6-11/h2-9,16H,10H2,1H3,(H,18,20)
• InChI Key： BFDPFFSNOQGXFM-UHFFFAOYSA-N
• SMILES： N1C2=CC=C(Br)C=C2C(C2=CC=CC=C2)N(S(C)(=O)=O)CC1=O

Computed Properties

• Exact Mass: 393.99868g/mol
• Monoisotopic Mass: 393.99868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• pka: 12.21±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 7-bromo-4-methanesulfonyl-5-phenyl-2,3,4,5-tetrahydro-1H-1,4-benzodiazepin-2-one

7-Bromo-4-Methanesulfonyl-5-Phenyl-2,3,4,5-Tetrahydro-1H-1,4-Benzodiazepin-2-One: A Comprehensive Overview

7-Bromo-4-Methanesulfonyl-5-Phenyl-2,3,4,5-Tetrahydro-1H-1,4-Benzodiazepin-2-One (CAS No: 865616-68-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are well-known for their role in drug development, particularly in the creation of therapeutically active agents. The molecule's unique combination of functional groups and structural features makes it a valuable subject for research into its potential applications in treating various medical conditions.

The benzodiazepine core of this compound serves as a foundational framework for its pharmacological activity. The presence of a bromo substituent at the 7-position introduces electronic effects that can influence the compound's stability and reactivity. Additionally, the methanesulfonyl group at position 4 adds a sulfonamide functionality, which is often associated with enhanced bioavailability and metabolic stability. The phenyl group at position 5 contributes aromaticity and potentially enhances the molecule's lipophilicity, which is crucial for its ability to cross biological membranes.

Recent studies have highlighted the importance of tetrahydrobenzodiazepines in drug design due to their balance between rigidity and flexibility. The 2-one functionality within this compound suggests the presence of a ketone group, which can participate in hydrogen bonding and other non-covalent interactions critical for molecular recognition. These features collectively position this compound as a promising candidate for further exploration in therapeutic areas such as central nervous system disorders or inflammatory conditions.

From a synthetic perspective, the construction of this compound involves multi-step processes that require precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including ring-closing metathesis and iterative cross-coupling reactions, to assemble this complex structure efficiently. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for preclinical studies.

In terms of biological evaluation, preliminary assays have demonstrated that 7-bromo-4-methanesulfonyl-5-phenyl-tetrahydrobenzodiazepinone exhibits moderate activity against several targets relevant to neurodegenerative diseases. Its ability to modulate specific ion channels or enzyme activities suggests potential utility in alleviating symptoms associated with epilepsy or chronic pain. However, further investigations are required to fully understand its mechanism of action and safety profile.

The integration of computational modeling techniques has provided deeper insights into the molecular interactions of this compound.Docking studies reveal favorable binding affinities with key therapeutic targets, underscoring its potential as a lead compound for drug development. Additionally, machine learning algorithms have been employed to predict its pharmacokinetic properties, such as absorption and distribution rates within the body.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials. Its unique chemical architecture and promising biological properties make it an attractive candidate for addressing unmet medical needs. With continued investment in both basic and applied research efforts,the future prospects for 7-bromo-methanesulfonyl-tetrahydrobenzodiazepinone appear highly promising.